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Compound of Interest

Compound Name: 4-tert-Butyltoluene

Cat. No.: B018130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information and detailed handling precautions for 4-
tert-Butyltoluene (CAS No. 98-51-1), a versatile aromatic hydrocarbon utilized as an

intermediate in organic synthesis and the production of specialty chemicals.[1] Adherence to

the protocols outlined herein is imperative to ensure the safety of laboratory personnel and the

protection of the environment.

Hazard Identification and Classification
4-tert-Butyltoluene is classified as a hazardous substance presenting multiple risks. It is a

flammable liquid and vapor, harmful if swallowed or inhaled, and causes skin and serious eye

irritation.[2][3] It may also cause respiratory irritation and is suspected of damaging fertility or

the unborn child.[4] Long-term exposure may cause damage to the central nervous system.[5]

The substance is also recognized as a marine pollutant and is toxic to aquatic life with long-

lasting effects.[5][6]

GHS Hazard Statements: H226, H302, H315, H319, H332, H335, H361, H411[2][3]

Physicochemical and Toxicological Data
A clear understanding of the physical, chemical, and toxicological properties of 4-tert-
Butyltoluene is fundamental to its safe handling. The following tables summarize key

quantitative data.
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Table 1: Physical and Chemical Properties
Property Value Reference(s)

Molecular Formula C11H16 [6]

Molecular Weight 148.25 g/mol [6]

Appearance
Clear, colorless to pale yellow

liquid
[6]

Odor Aromatic, gasoline-like [4][6]

Boiling Point 189-192 °C @ 760 mmHg [6]

Melting Point -52 to -62 °C [7][8]

Flash Point 48 - 54 °C (118.4 - 129.2 °F) [3][6]

Autoignition Temperature 510 °C (950 °F) [6]

Vapor Pressure 0.65 - 0.7 mmHg @ 25 °C [6][8]

Vapor Density 4.62 (Air = 1) [6]

Specific Gravity 0.8612 @ 20/4°C [6]

Solubility in Water Insoluble [6]

log P (octanol/water) 4.35 [9]

Table 2: Toxicological Data
Endpoint Value Species Route Reference(s)

LD50 778 mg/kg Mouse Oral [7]

1555 mg/kg Rat Oral [7]

1728 mg/kg Rabbit Oral [7]

16934 mg/kg Rabbit Dermal [7]

LC50 165 ppm / 8 hr Rat Inhalation [9]

165 mg/L / 4 hr Rat Inhalation [3]
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Experimental Protocols: Emergency and First Aid
Detailed methodologies for responding to exposure or spills are critical for mitigating harm.

First Aid Measures
General Advice: In case of accident or if you feel unwell, seek medical advice immediately and

show the safety data sheet where possible.[6] Symptoms of poisoning may occur after several

hours; therefore, medical observation for at least 48 hours after the accident is recommended.

[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[10] Remove contact lenses if present and

easy to do.[2] Continue rinsing and seek immediate medical attention.[2][10]

Skin Contact: Immediately remove all contaminated clothing and shoes.[2] Wash skin with

soap and plenty of water for at least 15 minutes.[10] Seek medical aid if irritation develops

and persists.[6] Wash contaminated clothing before reuse.[10]

Inhalation: Remove the victim to fresh air immediately.[10] If not breathing, give artificial

respiration.[2] If breathing is difficult, give oxygen.[6] Seek immediate medical attention.[2]

[10]

Ingestion: Do NOT induce vomiting.[10] If the victim is conscious and alert, rinse their mouth

with water and give 2-4 cupfuls of milk or water to drink.[10] Never give anything by mouth to

an unconscious person.[10] Call a poison center or doctor/physician immediately.[2]

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, or

alcohol-resistant foam.[6][10] For large fires, use water spray, fog, or alcohol-resistant foam.

[10]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.[3]

Specific Hazards: The substance is combustible.[4] Vapors are heavier than air and may

travel to a source of ignition and flash back.[11] Containers may explode when heated.[10]
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Fire will produce irritating, corrosive, and/or toxic gases, including carbon monoxide and

carbon dioxide.[10]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

in pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[2][10]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel.[11] Remove all sources of ignition.

[2] Use spark-proof tools and explosion-proof equipment.[2] Ensure adequate ventilation.[2]

Wear appropriate personal protective equipment (PPE), including respiratory protection.[2]

Environmental Precautions: Do not allow the chemical to enter sewers, surface water, or

ground water, as it is toxic to aquatic life.[3][12]

Containment and Cleanup: Absorb the spill with an inert material such as dry sand, earth, or

vermiculite.[10] Place the absorbed material into a suitable, closed, and labeled container for

disposal.[2] Clean the spill area with 60-70% ethanol followed by washing with a soap and

water solution.[13]

Handling and Storage Protocols
Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of 4-tert-Butyltoluene
in a laboratory setting.
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Pre-Use & Preparation

Chemical Handling & Use

Post-Use & Disposal

1. Conduct Risk Assessment

2. Review Safety Data Sheet (SDS)

3. Don Appropriate Personal
Protective Equipment (PPE)

4. Ensure Engineering Controls
are Functional (Fume Hood, Eyewash)

5. Ground and Bond Containers
During Transfer

6. Use Spark-Proof Tools and
Explosion-Proof Equipment

7. Handle in a Well-Ventilated Area
(Chemical Fume Hood)

8. Avoid Inhalation, Ingestion,
and Contact with Skin/Eyes

9. Keep Away from Ignition Sources
(Heat, Sparks, Open Flames)

10. Tightly Close Container After Use

11. Store in a Cool, Dry,
Well-Ventilated, Designated Area

12. Decontaminate Work Area

13. Dispose of Waste According to
Institutional and Local Regulations

End

Start

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-tert-Butyltoluene.
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Engineering Controls
Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of vapors.[6][14]

Use explosion-proof electrical, ventilating, and lighting equipment.[2]

Ensure that eyewash stations and safety showers are located close to the workstation.[2]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.[6][14]

Skin Protection: Wear chemically resistant gloves, such as nitrile or neoprene.[11][14] A lab

coat is mandatory, and an impervious apron or coveralls should be considered for larger

quantities.[14]

Respiratory Protection: If a fume hood is not available or if there is a risk of exceeding

exposure limits, use a NIOSH-approved respirator with an appropriate organic vapor

cartridge.[6][14]

Storage
Store in a tightly closed container in a cool, dry, well-ventilated area away from incompatible

substances.[6][10]

Keep away from heat, sparks, open flames, and other sources of ignition.[2][10]

The storage area should be a designated flammables area, without drain or sewer access.

[10][12]

Incompatible materials include strong oxidizing agents.[2]

Stability and Reactivity
Chemical Stability: Stable under normal storage and handling conditions.[10]

Conditions to Avoid: Heat, flames, sparks, and exposure to direct sunlight.[2]
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Incompatible Materials: Strong oxidizing agents.[2]

Hazardous Decomposition Products: Combustion may produce carbon monoxide and

carbon dioxide.[10]

Hazardous Polymerization: Does not occur.[2]

Environmental Fate
4-tert-Butyltoluene is considered a marine pollutant.[6] It has a high potential for

bioaccumulation based on its octanol-water partition coefficient.[15] While it is expected to

volatilize from water surfaces, it is not readily biodegradable.[4][15] It is imperative to prevent

its release into the environment by following proper disposal protocols.[12] Dispose of contents

and containers in accordance with local, regional, national, and international regulations.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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